3-(3,4-Dimethoxyphenyl)acrylonitrile
Overview
Description
3-(3,4-Dimethoxyphenyl)acrylonitrile is a chemical compound with the molecular formula C11H11NO2 . It is employed as an intermediate in the preparation of the muscle relaxant papaverin .
Synthesis Analysis
The synthesis of 3,4-dimethoxyphenyl acetonitrile involves three steps: decarboxylation reaction, aldoxime reaction, and dehydration reaction . The method removes harmful substances such as cyanide, improves the yield, reduces the cost, and is more suitable for industrial mass production .Molecular Structure Analysis
The molecular weight of this compound is 189.210 Da . The exact mass is 189.07900 . The molecular formula is C11H11NO2 .Chemical Reactions Analysis
This compound has been used in the synthesis of (Z)-3-(benzo[b]thiophen-2-yl)-2-(3,4-dimethoxyphenyl)acrylonitrile . It has also been used in the preparation of modified diterpene (±) nimbidiol which relies on a sulfenium ion promoted polyene cyclization .Physical and Chemical Properties Analysis
The density of this compound is 1.101g/cm3 . The boiling point is 339.2ºC at 760mmHg . The flash point is 134.3ºC .Scientific Research Applications
Crystal Structure Analysis
Shinkre et al. (2008) and Naveen et al. (2006) explored the synthesis and crystal structures of certain acrylonitrile derivatives, including those related to 3-(3,4-Dimethoxyphenyl)acrylonitrile. Their studies provide insights into the crystalline formation and properties of these compounds, which are crucial in understanding their chemical behavior and potential applications in material science and molecular engineering (Shinkre et al., 2008), (Naveen et al., 2006).
Pharmaceutical Research
Arrué et al. (2017) presented the synthesis of new nitrogen compounds, including derivatives of this compound, noting their potential pharmacological properties such as antihypertensive and antibacterial activities. This highlights the relevance of these compounds in developing new pharmaceuticals (Arrué et al., 2017).
Photochemical Applications
D’Auria and Racioppi (1997) investigated the photochemical properties of acrylonitrile derivatives, including those related to this compound. Their study on the photochemical dimerization provides insights into the potential use of these compounds in developing materials with specific light-responsive properties (D’Auria & Racioppi, 1997).
Electropolymerization and Catalysis
Research by Sherigara et al. (1999) and Saegusa et al. (1970) on the polymerization of acrylonitrile and its derivatives, including this compound, shed light on the chemical processes and catalysis involved. Such studies are foundational for understanding the chemical reactivity and potential industrial applications in polymer science (Sherigara et al., 1999), (Saegusa et al., 1970).
Spectroscopic and Electrochemical Studies
Castillo et al. (2021) conducted a study on acrylonitrile derivatives, focusing on their photophysical properties. This research is pertinent for applications in materials science, particularly in the development of materials with specific optical and electronic properties (Castillo et al., 2021).
Nanotechnology and Material Science
Research by Baskan et al. (2017) on poly(acrylonitrile-co-itaconic acid) nanocomposites and their electrochemical properties points to potential applications of acrylonitrile derivatives in nanotechnology and advanced material science (Baskan et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a biochemical used in proteomics research
Mode of Action
It is known that 3,4-dimethoxycinnamonitrile undergoes condensation with ethyl glycollate to yield 2-(3,4-dimethoxyphenyl)-3-cyanotetrahydrofuran-4-one . This reaction suggests that 3,4-Dimethoxycinnamonitrile may interact with its targets through a condensation mechanism, leading to the formation of new compounds.
Result of Action
The condensation reaction it undergoes suggests that it may lead to the formation of new compounds within the cell .
Properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2/h3-6,8H,1-2H3/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGPTVEZJYRFEGT-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC#N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C#N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701254922 | |
Record name | (2E)-3-(3,4-Dimethoxyphenyl)-2-propenenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701254922 | |
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Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37629-85-9, 6443-72-7 | |
Record name | (2E)-3-(3,4-Dimethoxyphenyl)-2-propenenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=37629-85-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-(3,4-Dimethoxyphenyl)acrylonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006443727 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (E)-3-(3,4-Dimethoxyphenyl)acrylonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037629859 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6443-72-7 | |
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Record name | (2E)-3-(3,4-Dimethoxyphenyl)-2-propenenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701254922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (E)-3-(3,4-dimethoxyphenyl)acrylonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.685 | |
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Record name | 3-(3,4-dimethoxyphenyl)acrylonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.582 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 3-(3,4-Dimethoxyphenyl)acrylonitrile in the synthesis of the reported antimicrobial agents?
A1: this compound, also known as 3,4-Dimethoxycinnamonitrile, plays a crucial role as a reactant in the synthesis of the key intermediate, 3-amino-9-chloro-1-(3,4-dimethoxyphenyl)-1H-benzo[h]chromene-2-carbonitrile. This intermediate is then further modified to produce the novel 12-oxa-9,11-diaza-benzo[a]anthracene and 12-chloro-14-(3,4-dimethoxyphenyl)-14H-7-oxa-4,6-diaza-benzo[a][1,2,4]triazolo[h]anthracene derivatives, which exhibit promising antimicrobial activity []. Essentially, this compound contributes the structural backbone upon which the final bioactive molecules are built.
Q2: What is the reaction mechanism by which this compound reacts with 4-chloro-1-naphthol?
A2: While the paper doesn't explicitly detail the mechanism, it states that the reaction between this compound and 4-chloro-1-naphthol occurs in an ethanolic piperidine solution []. This suggests a condensation reaction, likely involving the nucleophilic attack of the 4-chloro-1-naphthol on the electrophilic β-carbon of the acrylonitrile moiety in this compound, facilitated by the basic piperidine catalyst. Further research could elucidate the precise mechanistic steps and intermediates involved.
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